Cas no 62458-12-2 (Methanone, 2-benzoxazolyl(4-chlorophenyl)-)
62458-12-2 structure
Product Name:Methanone, 2-benzoxazolyl(4-chlorophenyl)-
CAS No:62458-12-2
MF:C14H8ClNO2
MW:257.671822547913
CID:444075
PubChem ID:12324728
Update Time:2025-04-19
Methanone, 2-benzoxazolyl(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 2-benzoxazolyl(4-chlorophenyl)-
- 1,3-benzoxazol-2-yl-(4-chlorophenyl)methanone
- 62458-12-2
- Benzo[d]oxazol-2-yl(4-chlorophenyl)methanone
- DTXSID10489226
- (1,3-Benzoxazol-2-yl)(4-chlorophenyl)methanone
-
- Inchi： 1S/C14H8ClNO2/c15-10-7-5-9(6-8-10)13(17)14-16-11-3-1-2-4-12(11)18-14/h1-8H
- InChI Key： LEYFNGOWDYDBIW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2O1)=O
Computed Properties
- Exact Mass: 257.02444
- Monoisotopic Mass: 257.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
Methanone, 2-benzoxazolyl(4-chlorophenyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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